Edrophonium chloride
Edrophonium chloride
Edrophonium is a quaternary ammonium ion that is N-ethyl-N,N-dimethylanilinium in which one of the meta positions is substituted by a hydroxy group. It is a reversible inhibitor of cholinesterase, with a rapid onset (30-60 seconds after injection) but a short duration of action (5-15 minutes). The chloride salt is used in myasthenia gravis both diagnostically and to distinguish between under- or over-treatment with other anticholinesterases. It has also been used for the reversal of neuromuscular blockade in anaesthesia, and for the management of poisoning due to tetrodotoxin, a neuromuscular blocking toxin found in puffer fish and other marine animals. It has a role as an EC 3.1.1.8 (cholinesterase) inhibitor, a diagnostic agent and an antidote. It is a quaternary ammonium ion and a member of phenols.
A rapid-onset, short-acting cholinesterase inhibitor used in cardiac arrhythmias and in the diagnosis of myasthenia gravis. It has also been used as an antidote to curare principles.
Edrophonium is a Cholinesterase Inhibitor. The mechanism of action of edrophonium is as a Cholinesterase Inhibitor.
A rapid-onset, short-acting cholinesterase inhibitor used in cardiac arrhythmias and in the diagnosis of myasthenia gravis. It has also been used as an antidote to curare principles.
Edrophonium is a Cholinesterase Inhibitor. The mechanism of action of edrophonium is as a Cholinesterase Inhibitor.
Brand Name:
Vulcanchem
CAS No.:
116-38-1
VCID:
VC0526890
InChI:
InChI=1S/C10H15NO/c1-4-11(2,3)9-6-5-7-10(12)8-9/h5-8H,4H2,1-3H3/p+1
SMILES:
CC[N+](C)(C)C1=CC(=CC=C1)O.[Cl-]
Molecular Formula:
C10H16NO+
Molecular Weight:
166.24 g/mol
Edrophonium chloride
CAS No.: 116-38-1
Cat. No.: VC0526890
Molecular Formula: C10H16NO+
Molecular Weight: 166.24 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Edrophonium is a quaternary ammonium ion that is N-ethyl-N,N-dimethylanilinium in which one of the meta positions is substituted by a hydroxy group. It is a reversible inhibitor of cholinesterase, with a rapid onset (30-60 seconds after injection) but a short duration of action (5-15 minutes). The chloride salt is used in myasthenia gravis both diagnostically and to distinguish between under- or over-treatment with other anticholinesterases. It has also been used for the reversal of neuromuscular blockade in anaesthesia, and for the management of poisoning due to tetrodotoxin, a neuromuscular blocking toxin found in puffer fish and other marine animals. It has a role as an EC 3.1.1.8 (cholinesterase) inhibitor, a diagnostic agent and an antidote. It is a quaternary ammonium ion and a member of phenols. A rapid-onset, short-acting cholinesterase inhibitor used in cardiac arrhythmias and in the diagnosis of myasthenia gravis. It has also been used as an antidote to curare principles. Edrophonium is a Cholinesterase Inhibitor. The mechanism of action of edrophonium is as a Cholinesterase Inhibitor. |
|---|---|
| CAS No. | 116-38-1 |
| Molecular Formula | C10H16NO+ |
| Molecular Weight | 166.24 g/mol |
| IUPAC Name | ethyl-(3-hydroxyphenyl)-dimethylazanium |
| Standard InChI | InChI=1S/C10H15NO/c1-4-11(2,3)9-6-5-7-10(12)8-9/h5-8H,4H2,1-3H3/p+1 |
| Standard InChI Key | VWLHWLSRQJQWRG-UHFFFAOYSA-O |
| SMILES | CC[N+](C)(C)C1=CC(=CC=C1)O.[Cl-] |
| Canonical SMILES | CC[N+](C)(C)C1=CC(=CC=C1)O |
| Appearance | Solid powder |
| Melting Point | 162-163 |
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